Oxidation of organic cyclic sulfites to sulfates: a new reaction catalyzed by cyclohexanone monooxygenase
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A707749A
Abstract
Cyclohexanone monooxygenase from Acinetobacter catalyzes the enantioselective oxidation of organic cyclic sulfites to sulfates.
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Journal Name:Chemical Communications
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